Cas no 26417-82-3 (3H-1,4-Benzodiazepin-2-amine, 5-phenyl-)

3H-1,4-Benzodiazepin-2-amine, 5-phenyl- structure

26417-82-3 structure

Product Name:3H-1,4-Benzodiazepin-2-amine, 5-phenyl-

CAS No:26417-82-3

Molecular Formula:C₁₅H₁₃N₃

Molecular Weight:235.283822774887

CID:1427558

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3H-1,4-Benzodiazepin-2-amine, 5-phenyl- Properties

Names and Identifiers

- 3H-1,4-Benzodiazepin-2-amine, 5-phenyl-
- InChIKey： CCXDTSHAFSPWMG-UHFFFAOYSA-N
- Inchi： 1S/C15H13N3/c16-14-10-17-15(11-6-2-1-3-7-11)12-8-4-5-9-13(12)18-14/h1-9H,10H2,(H2,16,18)
- SMILES： N1C2=CC=CC=C2C(C2=CC=CC=C2)=NCC=1N

Computed Properties

Exact Mass: 235.11109

Experimental Properties

PSA: 50.74
Boiling Point: 413.4±55.0 °C(Predicted)
pka: 5.71±0.20(Predicted)
Density: 1.20±0.1 g/cm3(Predicted)

3H-1,4-Benzodiazepin-2-amine, 5-phenyl- Related Literature

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2. Inside front cover

CrystEngComm, 2015,17, 4604-4604
3. Two-photon absorption in porphycenic macrocycles: the effect of tuning the core aromatic electronic structure†

L. Therese Bergendahl,Martin J. Paterson Chem. Commun., 2012,48, 1544-1546
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5. Novel approaches in microparticulate PLGA delivery systems encapsulating proteins†

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8. Isomeric 1,2,3,4,5,6-hexamethylbicyclo[3,1,0]hexenyl cations and their thermal rearrangements

J. Chem. Soc. D, 1969, 389-390
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Xiaohan Yun,Guogang Li,Dayu Huang,Hongzhou Lian,Mengmeng Shang J. Mater. Chem. C, 2020,8, 1598-1607
10. Synthesis of N-acyl amino-acids by a carbonylation reaction

J. Chem. Soc. D, 1971, 1540-1540

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